2-Bromo-2-methylpropane

Specification

• Description:

  What is 2-Bromo-2-methylpropane?

  2-Bromo-2-methylpropane (C3H7Br2) is a hydrocarbon used to manufacture dibromomethane, a precursor to other chemicals. Its chemical structure comprises two bromine carbon atoms and three bromine atoms. 2-Bromo-2-methylpropane has a boiling point of 73.3degC with a high activation energy value, making it sound like an industrial solvent. It also has excellent hydrogen bonding capabilities due to its molecule's shape.

  Uses of 2-Bromo-2-methylpropane

  2-Bromo-2-methylpropane is an intermediate for producing fatty acids and can be converted into other compounds.

  2-Bromo-2-methylpropane was used to study the massive deadenylation of adenine based-nucleosides induced by halogenated alkanes under physiological conditions.

  2-Bromo-2-methylpropane causes the massive degranulation of guanine based-nucleosides and massive deadenylation of adenine based-nucleosides.

• CAS No.: 507-19-7
• Molecular Formula: C4H9Br
• Molecular Weight: 137.02 g/mol
• IUPAC Name: 2-bromo-2-methylpropane
• Standard InChI: InChI=1S/C4H9Br/c1-4(2,3)5/h1-3H3
• Standard InChI Key: RKSOPLXZQNSWAS-UHFFFAOYSA-N
• SMILES: CC(C)(C)Br
• Canonical SMILES: CC(C)(C)Br
• Boiling Point: 73.3 °C
• Colorform: Colorless liquid
• Flash Point: Flash point: -16.3 °C
• Melting Point: -16.2 °C